Cas no 1007489-25-9 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile)

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile structure

1007489-25-9 structure

Product Name:3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile

CAS No:1007489-25-9

MF:C₉H₁₂ClN₃

MW:197.664680480957

CID:3056969

PubChem ID:23006140

Update Time:2025-04-21

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile
- AKOS003673642
- AKOS016345058
- 1007489-25-9
- 3-(4-chloro-3,5-dimethylpyrazol-1-yl)butanenitrile
- STK351590
- MDL： MFCD08701111
- Inchi： 1S/C9H12ClN3/c1-6(4-5-11)13-8(3)9(10)7(2)12-13/h6H,4H2,1-3H3
- InChI Key： WBXFTHQHGTWECS-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1C)C(C)CC#N

Computed Properties

Exact Mass: 197.0719751Da
Monoisotopic Mass: 197.0719751Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.6Å²

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM483930-1g	3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1007489-25-9	97%	1g	$160	2022-06-14
Chemenu	CM483930-5g	3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1007489-25-9	97%	5g	$475	2022-06-14

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

1007489-25-9 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile) Related Products

Recommended suppliers

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

ASIACHEM I&E (JIANGSU) CO., LTD